2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride

• IUPAC Name: 1,4-dibromo-3-chloro-2-fluoro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C7HBr2ClF4/c8-3-1-2(7(12,13)14)4(9)5(10)6(3)11/h1H
• InChI Key: CLNPHTGXXDVEDP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)F)Cl)Br)C(F)(F)F
• Molecular Formula: C7HBr2ClF4
• Molecular Weight: 356.34 g/mol

Description

2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride (2,5-DBCFBTF) is an organofluorine compound used in a variety of scientific applications. It is a colorless, reactive, and volatile liquid with a boiling point of 58°C and a molecular weight of 316.3 g/mol. It is a highly polar compound, with an exceptionally high dipole moment of 7.7 D. This compound is used as a reagent in organic synthesis, as a solvent, and in various scientific research applications.

Scientific Research Applications

2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride is used in a variety of scientific research applications, such as the synthesis of organofluorine compounds, the synthesis of polymers, and as a reagent in organic synthesis. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. Additionally, it is used in the manufacture of polymers and in the production of fluorinated polymers.

Mechanism of Action

2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride is a highly reactive compound, and its mechanism of action is based on its ability to react with other compounds to form new products. The reaction of 2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride with other compounds is based on the formation of a covalent bond between the two molecules. This covalent bond is formed when the two molecules share electrons, and can result in the formation of new products.
Biochemical and Physiological Effects
2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride is a highly reactive compound, and has been shown to have a wide range of biochemical and physiological effects. It has been shown to have a variety of effects on the body, including the inhibition of enzymes, the inhibition of cell growth, and the inhibition of gene expression. Additionally, it has been shown to have an effect on the nervous system, and has been linked to the inhibition of neurotransmitter release.

Advantages and Limitations for Lab Experiments

2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride is a highly reactive compound, and has a number of advantages and limitations for use in lab experiments. The advantages of using this compound include its high reactivity, its low toxicity, and its ability to be used in a variety of reactions. However, it is important to note that this compound is highly volatile, and can be dangerous if not handled properly. Additionally, the compound is highly reactive and can react with other compounds in the laboratory, making it important to take proper safety precautions when working with it.

Future Directions

The use of 2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride in scientific research is still in its infancy, and there are a number of potential future directions for its use. These future directions include the use of this compound in the synthesis of new compounds, the use of this compound in the synthesis of polymers, and the use of this compound in the synthesis of pharmaceuticals and agrochemicals. Additionally, this compound could be used in the manufacture of fluorinated polymers, and could be used in the development of new catalysts. Finally, this compound could be used in the development of new materials, such as superconductors and nanomaterials.

Synthesis Methods

2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride can be synthesized through a variety of methods, including the reaction of 2,5-dibromo-3-chlorobenzoic acid with potassium fluoride, or by the reaction of 2,5-dibromo-3-chlorobenzotrifluoride with sodium fluoride. The reaction of 2,5-dibromo-3-chlorobenzoic acid with potassium fluoride yields an intermediate product, which is then hydrolyzed to yield 2,5-Dibromo-3-chloro-4-fluorobenzotrifluoride. The reaction of 2,5-dibromo-3-chlorobenzotrifluoride with sodium fluoride yields the product directly.